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Compound of Interest

Compound Name: Triethylene glycol dinitrate

Cat. No.: B090936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Triethylene glycol dinitrate (TEGDN) with

other energetic plasticizers used in low-vulnerability ammunition. The information presented is

based on experimental data from various scientific sources, offering a comprehensive overview

for researchers and professionals in the field.

Introduction to TEGDN and its Role in Low-
Vulnerability Ammunition
Triethylene glycol dinitrate (TEGDN) is an energetic plasticizer increasingly favored in the

formulation of low-vulnerability ammunition (LVA) and insensitive munitions (IM).[1][2] Its

primary function is to reduce the sensitivity of explosive formulations to unintended stimuli such

as shock, friction, and heat, thereby enhancing the safety and stability of munitions during

handling, storage, and transportation.[2] TEGDN is being considered as a replacement for

more sensitive traditional plasticizers like nitroglycerin (NG).[1][2] Other alternatives to

nitroglycerin include diethylene glycol dinitrate (DEGDN) and trimethylolethane trinitrate

(TMETN).[3]

Comparative Performance Data
The following tables summarize the key physical, explosive, and sensitivity properties of

TEGDN in comparison to nitroglycerin, DEGDN, and TMETN. Data has been compiled from
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multiple sources to provide a comprehensive overview.

Table 1: Physical and Chemical Properties

Property TEGDN
Nitroglycerin
(NG)

DEGDN
TMETN
(Metriol
Trinitrate)

Chemical

Formula
C₆H₁₂N₂O₈ C₃H₅N₃O₉ C₄H₈N₂O₇ C₅H₉N₃O₉

Molecular Weight

( g/mol )
240.17[4] 227.09 196.12 255.15[5]

Appearance
Pale yellow, oily

liquid[1]
Yellow, oily liquid

Yellowish, oily

liquid

Colorless, oily

liquid[5]

Density (g/cm³) 1.33[4] 1.591 ~1.4 1.47[5]

Melting Point

(°C)
-19[4]

13.2 (stable

form)
-11.5 -3[1][5]

Oxygen Balance

(%)
-66.6 +3.5 -49.0 -35[5]

Table 2: Explosive Performance Characteristics

Property TEGDN
Nitroglycerin
(NG)

DEGDN
TMETN
(Metriol
Trinitrate)

Heat of

Explosion (cal/g)
725[2] 1616[2] - 1122[5]

Detonation

Velocity (m/s)

~2000 (heavily

confined)[2]
7600[2] - 7050[5]

Detonation Gas

Volume (l/kg)
1202[2] 782[2] - -

Lead Block Test

(cm³/10g)
320[2] 520[2] - -
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Table 3: Sensitivity and Stability Data

Property TEGDN
Nitroglycerin
(NG)

DEGDN
TMETN
(Metriol
Trinitrate)

Impact

Sensitivity (2kg

weight)

>100 cm (Bureau

of Mines)[2]
15 cm (BAM) -

47 cm (Picatinny

Arsenal)[5]

Friction

Sensitivity

Unaffected

(pendulum

friction test)[2]

Very sensitive -
Explodes (steel

or fiber shoe)[5]

Explosion

Temperature (5s,

°C)

225[2] 222[2] - 235[5]

Decomposition

Temperature (°C)
182 50-60 - 182[1][5]

Experimental Protocols
The data presented in this guide is derived from standardized experimental procedures

designed to assess the safety and performance of energetic materials. Below are detailed

methodologies for key experiments.

Impact Sensitivity Testing
Objective: To determine the sensitivity of an energetic material to impact.

Methodology (Based on STANAG 4489 and MIL-STD-1751A):

Apparatus: A drop-weight impact tester, such as the Bureau of Mines or BAM apparatus, is

used. This consists of a guided drop weight, an anvil, and a sample holder.

Sample Preparation: A small, precisely weighed amount of the liquid plasticizer (typically 30-

40 mg) is placed in the sample holder.
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Procedure: A weight (e.g., 2.5 kg) is dropped from a series of predetermined heights onto the

sample.

Data Analysis: The Bruceton "up-and-down" method is commonly employed. A series of trials

is conducted, with the drop height for each subsequent trial being increased or decreased by

a fixed increment depending on whether the previous trial resulted in a "go" (reaction) or "no-

go" (no reaction). The height at which there is a 50% probability of initiation (H₅₀) is then

calculated statistically. A higher H₅₀ value indicates lower impact sensitivity.

Friction Sensitivity Testing
Objective: To determine the sensitivity of an energetic material to frictional stimuli.

Methodology (Based on STANAG 4487):

Apparatus: A friction testing apparatus, such as the BAM or ABL friction machine, is used.

This typically involves a fixed pin or shoe and a movable, weighted plate.

Sample Preparation: A small amount of the test material is spread evenly on the test plate.

Procedure: The weighted pin or shoe is brought into contact with the sample, and the plate is

moved at a constant velocity, subjecting the material to friction. The load on the pin is varied.

Data Analysis: The test is repeated multiple times at different loads to determine the lowest

load at which a reaction (e.g., crackling, smoke, or ignition) occurs in at least one out of a set

number of trials. A higher load value indicates lower friction sensitivity.

Thermal Stability Analysis (Differential Scanning
Calorimetry - DSC)
Objective: To determine the thermal stability and decomposition characteristics of an energetic

material.

Methodology (Based on STANAG 4515):

Apparatus: A Differential Scanning Calorimeter (DSC).
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Sample Preparation: A small, accurately weighed sample (typically 1-5 mg) of the plasticizer

is hermetically sealed in an aluminum pan. An empty, sealed pan is used as a reference.

Procedure: The sample and reference pans are heated in the DSC cell at a constant rate

(e.g., 10 °C/min) over a specified temperature range. The instrument measures the

difference in heat flow between the sample and the reference.

Data Analysis: The resulting thermogram (heat flow vs. temperature) shows endothermic

(melting) and exothermic (decomposition) events. Key parameters determined include the

onset temperature of decomposition, the peak exothermic temperature, and the enthalpy of

decomposition (the area under the exothermic peak). A higher onset temperature of

decomposition indicates greater thermal stability.

Visualizations
Thermal Decomposition Pathway of Nitrate Esters
The thermal decomposition of nitrate esters like TEGDN is a critical factor in their performance

and stability. The process is initiated by the homolytic cleavage of the weakest bond, the O-

NO₂ bond, which then triggers a cascade of radical reactions.

R-O-NO₂

(Nitrate Ester)

R-O•
(Alkoxy Radical)

Homolytic Cleavage
(Initial Step)

•NO₂

(Nitrogen Dioxide)

 

Further Decomposition
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Autocatalytic
Decomposition

Reacts with
other molecules

Final Products
(N₂, CO₂, H₂O, etc.)
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Caption: Initial steps in the thermal decomposition of a nitrate ester.

Experimental Workflow for Performance Evaluation
The evaluation of energetic plasticizers involves a series of standardized tests to characterize

their performance and safety.
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Caption: Workflow for evaluating the performance of energetic plasticizers.

Conclusion
The experimental data indicates that TEGDN offers a significant improvement in safety and

stability over traditional energetic plasticizers like nitroglycerin, making it a valuable component

in the development of low-vulnerability ammunition. Its reduced sensitivity to impact and

friction, coupled with good thermal stability, addresses key requirements for insensitive

munitions. While its energy output is lower than that of nitroglycerin, it provides a crucial

balance between performance and safety. Further research directly comparing TEGDN with

other modern plasticizers like DEGDN and TMETN under identical conditions would be

beneficial for a more definitive conclusion on their relative merits.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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